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The table below summarizes the core structural and functional data for [Leu15]-Gastrin I, human [1].

Property Description

Definition A variant of Gastrin I where the 15th amino acid is substituted with Leucine

(Leu) [1].

CAS Number 39024-57-2 [1]

Molecular Weight 2080.16 g/mol [1]

Sequence (Short) Pyr-Gly-Pro-Trp-Leu-Glu-Glu-Glu-Glu-Glu-Ala-Tyr-Gly-Trp-Leu-Asp-Phe-NH₂

[1]

Sequence
(Abbreviated)

Pyr-GPWLEEEEEAYGWLDF-NH₂ [1]

Bioactivity Regulates the binding of cholecystokinin (CCK) to the mucosal membrane

[1].

Experimental Context and Application

The specific functional purpose of the Leu15 substitution is not explicitly detailed in the search results.

However, one study provides critical context for its research use.
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Trophic Effects Study: [Leu15]-Gastrin-17 was used in a rat model to investigate the trophic effects

of gastrin (i.e., its role in cell growth and proliferation) [2]. The study involved continuous infusion of

the peptide to observe its impact [2]. This suggests that the Leu15 variant is a biologically active tool

compound used in physiological research.

Organoid Culture Reagent: The peptide is listed as a component in a detailed protocol for the culture

of human pluripotent stem cell (hPSC)-derived liver organoids [3]. In this system, it acts as a growth

factor supplement, supporting the maintenance and proliferation of the organoid cells [3].

Workflow for Organoid Culture Using [Leu15]-Gastrin I

The following diagram outlines the experimental workflow in which [Leu15]-Gastrin I is utilized as a key

reagent, based on the protocol from the search results [3].
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Workflow for using [Leu15]-Gastrin I in liver organoid culture [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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